Cas no 1804093-52-4 (4-Chloro-3-formylphenylhydrazine)

• Product Name: 4-Chloro-3-formylphenylhydrazine
• CAS No: 1804093-52-4
• MF: C₇H₇ClN₂O
• MW: 170.59628033638
• CID: 4935026
• Update Time: 2025-05-26

4-Chloro-3-formylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-formylphenylhydrazine

• Inchi： 1S/C7H7ClN2O/c8-7-2-1-6(10-9)3-5(7)4-11/h1-4,10H,9H2
• InChI Key： YDDCMQVVRJJLJD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C=O)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1

Additional information on 4-Chloro-3-formylphenylhydrazine

Introduction to 4-Chloro-3-formylphenylhydrazine (CAS No. 1804093-52-4)

4-Chloro-3-formylphenylhydrazine, with the CAS number 1804093-52-4, is a versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which consists of a phenyl ring substituted with a chloro group at the 4-position and a formyl group at the 3-position, along with a hydrazine moiety. The combination of these functional groups imparts distinct chemical properties that make it an intriguing subject for research and development.

The chemical formula of 4-Chloro-3-formylphenylhydrazine is C₇H₇ClN₂O, and its molecular weight is approximately 168.60 g/mol. The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties facilitate its use in various chemical reactions and processes.

In the realm of pharmaceutical research, 4-Chloro-3-formylphenylhydrazine has shown promise as a key intermediate in the synthesis of novel drugs. Recent studies have explored its potential as a precursor for the development of antitumor agents, antimicrobial compounds, and anti-inflammatory drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of 4-Chloro-3-formylphenylhydrazine-derived compounds that exhibited potent antitumor activity against various cancer cell lines. The researchers found that these derivatives selectively inhibited the growth of cancer cells while showing minimal toxicity to normal cells.

Beyond pharmaceutical applications, 4-Chloro-3-formylphenylhydrazine has also been investigated for its use in chemical synthesis and materials science. Its reactivity with various functional groups makes it an excellent starting material for the preparation of complex organic molecules. In a study published in Organic Letters in 2020, researchers demonstrated the utility of 4-Chloro-3-formylphenylhydrazine in the synthesis of novel heterocyclic compounds with potential applications in optoelectronics and catalysis. The study highlighted the compound's ability to undergo selective reactions under mild conditions, making it an attractive choice for synthetic chemists.

The environmental impact of 4-Chloro-3-formylphenylhydrazine is another area of interest for researchers. While the compound itself is not classified as hazardous, its production and use must be conducted with proper safety measures to ensure environmental sustainability. Studies have shown that careful handling and disposal practices can minimize any potential risks associated with its use. Additionally, ongoing research aims to develop more eco-friendly synthetic routes for producing 4-Chloro-3-formylphenylhydrazine, further enhancing its appeal as a green chemistry candidate.

In conclusion, 4-Chloro-3-formylphenylhydrazine (CAS No. 1804093-52-4) is a multifaceted compound with a wide range of applications in pharmaceuticals, chemical synthesis, and materials science. Its unique chemical properties and reactivity make it an invaluable tool for researchers and developers seeking to advance their work in these fields. As ongoing research continues to uncover new possibilities, the future prospects for 4-Chloro-3-formylphenylhydrazine appear promising.